Cas no 885519-21-1 (6-Bromo-4-methoxy-1H-indazole)

6-Bromo-4-methoxy-1H-indazole structure

Product Name:6-Bromo-4-methoxy-1H-indazole

CAS No:885519-21-1

MF:C₈H₇BrN₂O

MW:227.057980775833

MDL:MFCD07781361

CID:711928

PubChem ID:24728111

Update Time:2024-12-09

6-Bromo-4-methoxy-1H-indazole Chemical and Physical Properties

Names and Identifiers

- 6-Bromo-4-methoxy-1H-indazole
- 1H-Indazole,6-bromo-4-methoxy-
- 6-Bromo-4-methoxy-2H-indazole
- cis-octahydro-2-methyl-Pyrrolo[3,4-c]pyrrole
- 6-Bromo-4-methoxyindazole
- 1H-INDAZOLE, 6-BROMO-4-METHOXY-
- 6-?Bromo-?4-?methoxyindazole
- 4-Methoxy-6-bromo-1H-indazole
- IZGCREUFIOZTOM-UHFFFAOYSA-N
- 4311AC
- 6-bromo-4-(methyloxy)-1H-indazole
- PB22073
- SY034731
- AK112132
- AB0075315
- ST2412231
- 6-Bromo-4-methoxy-1H-indazole (ACI)
- AKOS016009463
- SS-6020
- EN300-344660
- AC-29531
- DTXSID70646176
- SCHEMBL2008097
- 885519-21-1
- MFCD07781361
- Z1269183560
- MDL： MFCD07781361
- Inchi： 1S/C8H7BrN2O/c1-12-8-3-5(9)2-7-6(8)4-10-11-7/h2-4H,1H3,(H,10,11)
- InChI Key： IZGCREUFIOZTOM-UHFFFAOYSA-N
- SMILES： BrC1C=C2C(C=NN2)=C(OC)C=1

Computed Properties

Exact Mass: 225.97418g/mol
Monoisotopic Mass: 225.97418g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 167
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 2.2
Topological Polar Surface Area: 37.9

Experimental Properties

Density: 1.678±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 360.9±22.0℃ at 760 mmHg
Solubility: Very slightly soluble (0.34 g/l) (25 º C),

6-Bromo-4-methoxy-1H-indazole Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,Room Temperature

6-Bromo-4-methoxy-1H-indazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM111640-1g	6-bromo-4-methoxy-1H-indazole	885519-21-1	95%+	1g	$***	2023-05-29
Chemenu	CM111640-5g	6-bromo-4-methoxy-1H-indazole	885519-21-1	95%+	5g	$***	2023-05-29
Chemenu	CM111640-10g	6-bromo-4-methoxy-1H-indazole	885519-21-1	95%+	10g	$***	2023-05-29
Apollo Scientific	OR305141-1g	6-Bromo-4-methoxy-1H-indazole	885519-21-1		1g	£30.00	2024-05-24
TRC	B696705-25mg	6-Bromo-4-methoxy-1H-indazole	885519-21-1		25mg	$ 64.00	2023-04-18
TRC	B696705-50mg	6-Bromo-4-methoxy-1H-indazole	885519-21-1		50mg	$ 75.00	2023-04-18
TRC	B696705-100mg	6-Bromo-4-methoxy-1H-indazole	885519-21-1		100mg	$ 87.00	2023-04-18
TRC	B696705-250mg	6-Bromo-4-methoxy-1H-indazole	885519-21-1		250mg	$ 98.00	2023-04-18
Chemenu	CM111640-1g	6-bromo-4-methoxy-1H-indazole	885519-21-1	95%	1g	$184	2021-08-06
Chemenu	CM111640-5g	6-bromo-4-methoxy-1H-indazole	885519-21-1	95%	5g	$673	2021-08-06

6-Bromo-4-methoxy-1H-indazole Production Method

Production Method 1

856767-09-4

885519-21-1

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethylene glycol ; 24 h, 95 °C

Reference

The design and synthesis of indazole and pyrazolopyridine based glucokinase activators for the treatment of Type 2 diabetes mellitus

Pfefferkorn, Jeffrey A.; Tu, Meihua; Filipski, Kevin J.; Guzman-Perez, Angel; Bian, Jianwei; et al, Bioorganic & Medicinal Chemistry Letters, 2012, 22(23), 7100-7105

Production Method 2

1399049-46-7

885519-21-1

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Catalysts: p-Toluenesulfonic acid Solvents: Polyethylene glycol ; 1 - 4 h, 80 - 90 °C

Reference

Design, Synthesis and Evaluation of Antibacterial Activity of Novel Indazole Derivatives

Chabukswar, Anuruddha; Kuchekar, Bhanudas; Lokhande, Pradeep; Tryambake, Mangesh; Pagare, Bharat; et al, Current Bioactive Compounds, 2013, 9(4), 263-269